Cas no 1706485-93-9 (1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one)

• Product Name: 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one
• CAS No: 1706485-93-9
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5367158
• Update Time: 2025-10-28

1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-[(E)-3-(furan-2-yl)prop-2-enoyl]spiro[2-benzofuran-3,3'-piperidine]-1-one
• 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

• Inchi： 1S/C19H17NO4/c21-17(9-8-14-5-3-12-23-14)20-11-4-10-19(13-20)16-7-2-1-6-15(16)18(22)24-19/h1-3,5-9,12H,4,10-11,13H2/b9-8+
• InChI Key： PQKUBUOPPYTTOB-CMDGGOBGSA-N
• SMILES： O1C2(CCCN(C(=O)/C=C/C3=CC=CO3)C2)C2=CC=CC=C2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

1'-[(2E)-3-(Furan-2-yl)prop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one: A Comprehensive Overview

1'-[(2E)-3-(Furan-2-yl)prop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one, commonly referred to by its CAS number 1706485-93-9, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed between a benzofuran moiety and a piperidine ring, creating a highly functionalized framework that offers potential for diverse biological activities.

The molecular structure of 1706485-93-9 is notable for its spiro[benzofuran-piperidine] system, which is further substituted with a (2E)-3-(furan-2-yl)propenoate group. This substitution pattern introduces both electronic and steric effects that can influence the compound's reactivity and bioavailability. The presence of the furan ring within the substituent adds to the molecule's aromaticity and potential for conjugation, which are key factors in determining its pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of spiro[benzofuran-piperidine] derivatives, with particular emphasis on their potential as scaffolds for drug development. Researchers have explored the impact of substituents on the compound's stability, solubility, and ability to interact with biological targets. For instance, modifications to the furan ring or the piperidine nitrogen have been shown to significantly alter the compound's pharmacodynamic profile.

In terms of biological activity, 1706485-93-9 has demonstrated promising results in preliminary assays targeting various enzymes and receptors. Its spiro structure has been implicated in enhancing binding affinity to certain protein targets, making it a candidate for further investigation in therapeutic areas such as oncology and neurodegenerative diseases. Additionally, computational studies have provided insights into the molecule's interaction with key biomolecules, highlighting its potential as a lead compound for drug discovery.

The synthesis of 1706485-93-9 involves a multi-step process that typically begins with the preparation of the benzofuran core. This is followed by coupling reactions to introduce the piperidine ring and subsequent functionalization to attach the (2E)-3-(furan-2-yl)propenoate group. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-couplings, has improved the efficiency and scalability of this process.

From an analytical standpoint, modern spectroscopic methods like NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These techniques have also facilitated studies on its stereochemistry and conformational flexibility, which are critical for understanding its behavior in biological systems.

In conclusion, 1706485-93-9, or 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one, represents a fascinating example of how structural complexity can be harnessed to create molecules with significant therapeutic potential. As research continues to uncover its properties and applications, this compound stands at the forefront of innovative drug development strategies.